Cas no 851129-55-0 (2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 851129-55-0
• MF: C₂₁H₂₁ClN₄O₃S
• MW: 444.934442281723
• CID: 6220147
• PubChem ID: 2155838
• Update Time: 2025-05-30

2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one
• MLS000879229
• 2-[[5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-1-(4-phenylpiperazin-1-yl)ethanone
• SMR000093547
• MLS001367845
• MLS000116579
• 851129-55-0
• F0594-0605
• HMS2265P12
• AKOS001793192
• 2-((5-((4-chlorophenoxy)methyl)-1,3,4-oxadiazol-2-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone
• CHEMBL1417004
• 2-({5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

• Inchi： 1S/C21H21ClN4O3S/c22-16-6-8-18(9-7-16)28-14-19-23-24-21(29-19)30-15-20(27)26-12-10-25(11-13-26)17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key： AZRWYASXCVLODA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NN=C(O1)SCC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 444.1022894g/mol
• Monoisotopic Mass: 444.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97Ų

Additional information on 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 851129-55-0)

2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851129-55-0, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a 4-chlorophenoxy moiety and a 1,3,4-oxadiazole ring. These structural elements contribute to the compound's unique pharmacological properties, which have been the focus of numerous experimental investigations. The presence of a 4-phenylpiperazine group further enhances its potential as a lead compound in drug discovery.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity with minimal side effects. The compound in question has been studied for its potential role in modulating various biological pathways, particularly those involved in neuropharmacology and immunomodulation. Preliminary studies suggest that it may interact with multiple targets, making it a promising candidate for further exploration.

The synthesis of 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are critical for subsequent pharmacological testing. The use of modern analytical methods such as NMR spectroscopy and mass spectrometry has facilitated the characterization of the compound's molecular structure.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that it may exert its effects by interacting with neurotransmitter receptors and ion channels, thereby modulating neuronal signaling. This mechanism aligns with the current trend in drug development towards targeting specific neural pathways to treat conditions such as depression, anxiety, and neurodegenerative diseases.

The compound's interaction with biological systems has also been explored in vitro using cell culture models. These experiments have provided valuable insights into its pharmacokinetic properties and potential toxicity profiles. The results have been instrumental in guiding further optimization efforts aimed at enhancing its therapeutic index and reducing any potential adverse effects.

In addition to its neurological applications, 2-({5-(4-chlorophenoxy)methyl-1,3,4-oxadiazol-2-yl}sulfanyl)-1-(4-phenylpiperazin-1-yl)ethan-1-one has shown promise in other therapeutic areas. Studies have suggested that it may possess anti-inflammatory and analgesic properties, making it a candidate for the treatment of chronic pain conditions. Furthermore, its structural features have led researchers to investigate its potential role in combating infectious diseases by targeting bacterial or viral pathogens.

The development of this compound exemplifies the interdisciplinary nature of modern pharmaceutical research. It bridges the gap between organic chemistry, medicinal chemistry, and pharmacology, showcasing how synthetic innovation can lead to the discovery of new therapeutic agents. As research continues to uncover more about its properties and mechanisms of action, 2-(5-(4-chlorophenoxy)methyl)-1H-[1]benzazepinone derivatives may emerge as important contributors to future medical treatments.

The future direction of research on this compound will likely involve larger-scale clinical trials to validate its efficacy and safety in human populations. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into tangible therapeutic benefits. Additionally, computational modeling techniques will play a crucial role in predicting how the compound behaves within complex biological systems.

In conclusion, 2-{(5-(4-chlorophenoxy)methyl)-[1]benzazepinone derivatives represent a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Their unique structural features and demonstrated biological activity position them as promising candidates for treating various diseases. As our understanding of their mechanisms continues to evolve through rigorous scientific investigation.